Cas no 140399-49-1 (2H-1-Benzopyran-2-one, 3-[(triphenylphosphoranylidene)acetyl]-)

• Product Name: 2H-1-Benzopyran-2-one, 3-[(triphenylphosphoranylidene)acetyl]-
• CAS No: 140399-49-1
• MF: C₂₉H₂₁O₃P
• MW: 448.449008703232
• CID: 1291615
• PubChem ID: 15710831
• Update Time: 2025-04-20

2H-1-Benzopyran-2-one, 3-[(triphenylphosphoranylidene)acetyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-[(triphenylphosphoranylidene)acetyl]-
• 3-[2-(triphenyl-λ⁵-phosphanylidene)acetyl]chromen-2-one
• 140399-49-1
• SCHEMBL13209831
• 3-[(Triphenyl-lambda~5~-phosphanylidene)acetyl]-2H-1-benzopyran-2-one
• DTXSID00577202

• Inchi： 1S/C29H21O3P/c30-27(26-20-22-12-10-11-19-28(22)32-29(26)31)21-33(23-13-4-1-5-14-23,24-15-6-2-7-16-24)25-17-8-3-9-18-25/h1-21H
• InChI Key： NBNKGJMZBSYOKT-UHFFFAOYSA-N
• SMILES： P(=CC(C1C(=O)OC2C=CC=CC=2C=1)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 448.12293
• Monoisotopic Mass: 448.12283153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37